N'-[4-(benzyloxy)benzylidene]-4-tert-butylbenzohydrazide

• IUPAC Name: 4-tert-butyl-N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C25H26N2O2/c1-25(2,3)22-13-11-21(12-14-22)24(28)27-26-17-19-9-15-23(16-10-19)29-18-20-7-5-4-6-8-20/h4-17H,18H2,1-3H3,(H,27,28)/b26-17+
• InChI Key: ZKDJQCQGPWBUSR-YZSQISJMSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NN=CC2=CC=C(C=C2)OCC3=CC=CC=C3
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C25H26N2O2
• Molecular Weight: 386.5 g/mol

Description

N'-[4-(benzyloxy)benzylidene]-4-tert-butylbenzohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BBH and has been extensively studied for its synthesis, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of BBH is not fully understood, but it is believed to act by inhibiting oxidative stress and inflammation. BBH has also been found to induce apoptosis in cancer cells, which may be responsible for its anticancer properties.
Biochemical and Physiological Effects:
BBH has been found to possess antioxidant properties, which may help to protect cells from damage caused by free radicals. It has also been found to possess anti-inflammatory properties, which may help to reduce inflammation in the body. BBH has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of BBH is its ease of synthesis, which makes it a useful compound for laboratory experiments. BBH has also been found to be relatively stable and non-toxic, which makes it a safe compound to work with. However, one of the limitations of BBH is its low solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of BBH. One area of interest is the development of BBH-based drug delivery systems. BBH has also been studied for its potential use as a fluorescent probe for the detection of metal ions. Additionally, further research is needed to fully understand the mechanism of action of BBH and its potential applications in the treatment of various diseases.
In conclusion, N'-[4-(benzyloxy)benzylidene]-4-tert-butylbenzohydrazide is a chemical compound that has gained significant attention in the field of scientific research. Its potential applications in various fields, including drug delivery systems and the detection of metal ions, make it a promising compound for future research.

Scientific Research Applications

BBH has been studied extensively for its potential applications in various fields. It has been found to possess antioxidant, anti-inflammatory, and anticancer properties. BBH has also been studied for its potential use in drug delivery systems and as a fluorescent probe for the detection of metal ions.